Cas no 30078-65-0 (Furan-3-carbonitrile)

• Product Name: Furan-3-carbonitrile
• CAS No: 30078-65-0
• MF: C₅H₃NO
• MW: 93.0834209918976
• MDL: MFCD00067042
• CID: 88855
• PubChem ID: 329763348
• Update Time: 2025-06-12

Furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Furonitrile
• 3-Furancarbonitrile
• furan-3-carbonitrile
• 3-Cyanofuran
• 3-Furonitrile (8CI)
• 3-furylnitrile
• Z1079178908
• FT-0615765
• MFCD00067042
• UNII-Z98V8YM7CM
• 3-Furonitrile, 97%
• 30078-65-0
• Z98V8YM7CM
• EN300-69693
• C5H3NO
• NSC349940
• AKOS009156606
• J-800060
• DTXSID20184159
• NSC-349940
• J-640058
• NSC 349940
• ZQFYJHMUAWCEBH-UHFFFAOYSA-N
• AM20090407
• CS-0258295
• 3-Furancarbonitrile (9CI)
• G77795
• STL451624
• DB-068211
• Furan-3-carbonitrile

• MDL： MFCD00067042
• Inchi： 1S/C5H3NO/c6-3-5-1-2-7-4-5/h1-2,4H
• InChI Key： ZQFYJHMUAWCEBH-UHFFFAOYSA-N
• SMILES： O1C=CC(C#N)=C1
• BRN： 507009

Computed Properties

• Exact Mass: 93.02150
• Monoisotopic Mass: 93.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Color/Form: White or light brown solid
• Density: 1.073 g/mL at 25 °C
• Melting Point: 28-32 °C
• Boiling Point: 151 °C
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.471
• PSA: 36.93000
• LogP: 1.15128
• Solubility: Not determined

Furan-3-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H302-H312-H315-H318-H332-H335
• Warning Statement： P210-P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3275
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-37/38-41
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Furan-3-carbonitrile

Comprehensive Overview of Furan-3-carbonitrile (CAS No. 30078-65-0): Properties, Applications, and Industry Insights

Furan-3-carbonitrile (CAS No. 30078-65-0) is a specialized organic compound belonging to the furan family, characterized by its nitrile functional group attached to the furan ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for sustainable and efficient chemical intermediates, Furan-3-carbonitrile has emerged as a key player in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

The molecular structure of Furan-3-carbonitrile combines the aromaticity of the furan ring with the reactivity of the nitrile group, making it a valuable building block for complex organic synthesis. Researchers and industries are increasingly exploring its potential in green chemistry and bio-based materials, aligning with global trends toward environmentally friendly processes. Its CAS No. 30078-65-0 is frequently searched in scientific databases, reflecting its growing relevance in both academic and industrial settings.

One of the most discussed topics related to Furan-3-carbonitrile is its role in pharmaceutical intermediates. The compound’s ability to act as a precursor for biologically active molecules has made it a focal point in drug discovery. For instance, it is used in the synthesis of antiviral agents and anti-inflammatory drugs, addressing current health challenges such as emerging infectious diseases. This aligns with the surge in searches for "furan derivatives in medicine" and "nitrile-containing drug candidates" across academic platforms.

In the agrochemical sector, Furan-3-carbonitrile is employed in the development of crop protection agents. Its structural features enable the design of pesticides and herbicides with improved efficacy and reduced environmental impact. As sustainable agriculture gains traction, queries like "eco-friendly agrochemical intermediates" and "furan-based pesticides" have become more prevalent, highlighting the compound’s strategic importance.

From a material science perspective, Furan-3-carbonitrile is investigated for its potential in polymeric materials and advanced coatings. Its incorporation into polymers can enhance thermal stability and mechanical properties, making it suitable for high-performance applications. This ties into the rising interest in "smart materials" and "biodegradable polymers", which dominate contemporary research discussions.

The synthesis and purification of Furan-3-carbonitrile (CAS No. 30078-65-0) often involve catalytic processes and solvent optimization, reflecting the broader shift toward atom-efficient reactions. Laboratories and manufacturers prioritize methods that minimize waste, resonating with the popularity of search terms like "green synthesis of nitriles" and "catalytic furan functionalization".

Safety and handling of Furan-3-carbonitrile are also critical considerations. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. This aspect is frequently addressed in queries such as "safe handling of nitrile compounds" and "furan derivatives storage guidelines".

In conclusion, Furan-3-carbonitrile (CAS No. 30078-65-0) is a multifaceted compound with expanding applications across diverse industries. Its integration into pharmaceuticals, agrochemicals, and advanced materials underscores its significance in modern chemistry. As research continues to uncover new potentials, this compound is poised to remain at the forefront of innovation, addressing both scientific and industrial demands.